Cas no 1261797-92-5 (Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate)

Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate is a specialized organic compound featuring a nicotinate core substituted with a chloro group at the 2-position and a 2-(trifluoromethoxy)phenyl moiety at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the chloro substituent offers a reactive site for further functionalization. The methyl ester group provides versatility in hydrolysis or transesterification reactions. This compound is particularly useful in the development of bioactive molecules, where its structural features contribute to improved binding affinity and selectivity. Suitable for controlled reactions under standard laboratory conditions.
Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate structure
1261797-92-5 structure
Product Name:Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate
CAS No:1261797-92-5
MF:C14H9ClF3NO3
MW:331.67437338829
CID:4987248
Update Time:2025-05-20

Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate
    • Inchi: 1S/C14H9ClF3NO3/c1-21-13(20)10-6-8(7-19-12(10)15)9-4-2-3-5-11(9)22-14(16,17)18/h2-7H,1H3
    • InChI Key: MAGVGFQJXFNHEI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OC)C=C(C=N1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 394
  • XLogP3: 4.5
  • Topological Polar Surface Area: 48.4

Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013003135-250mg
Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate
1261797-92-5 97%
250mg
494.40 USD 2021-07-04
Alichem
A013003135-500mg
Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate
1261797-92-5 97%
500mg
806.85 USD 2021-07-04
Alichem
A013003135-1g
Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate
1261797-92-5 97%
1g
1,564.50 USD 2021-07-04

Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate Related Literature

Additional information on Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate

Recent Advances in the Study of Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate (CAS: 1261797-92-5)

Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate (CAS: 1261797-92-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and chloro-substituted nicotinate structure, has been the subject of recent studies due to its potential applications in drug discovery and development. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthetic pathways for Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves the efficiency of the synthesis process. The method employs palladium-catalyzed cross-coupling reactions, which not only enhance the scalability of production but also reduce the environmental impact compared to traditional synthetic routes. These advancements are critical for facilitating further pharmacological evaluations of the compound.

In terms of biological activity, Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate has shown promising results as a modulator of specific kinase pathways. Preliminary in vitro studies indicate that the compound exhibits inhibitory effects on a subset of tyrosine kinases implicated in inflammatory and oncogenic processes. For instance, a 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound demonstrated selective inhibition of the JAK-STAT signaling pathway, which is a key target in autoimmune diseases and certain cancers. These findings suggest its potential as a lead compound for developing novel therapeutics.

Further investigations into the pharmacokinetic properties of Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate have revealed favorable absorption and metabolic stability profiles. A recent preclinical study highlighted its oral bioavailability and low toxicity in rodent models, making it a viable candidate for further development. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are currently under investigation using structure-activity relationship (SAR) studies and computational modeling approaches.

Looking ahead, the therapeutic potential of Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate is being explored in the context of personalized medicine. Researchers are investigating its efficacy in patient-derived xenograft models to assess its applicability in treating specific cancer subtypes. Additionally, collaborations between academic institutions and pharmaceutical companies are underway to accelerate its transition into clinical trials. These efforts underscore the compound's significance in bridging the gap between chemical biology and translational medicine.

In conclusion, Methyl 2-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate (CAS: 1261797-92-5) represents a compelling area of research with substantial implications for drug discovery. Its unique chemical properties, combined with its promising biological activity, position it as a valuable tool for understanding disease mechanisms and developing targeted therapies. Continued research and collaboration will be essential to unlocking its full potential and addressing the remaining challenges in its development.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司